3-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)-N-[3-(2-furyl)propyl]propanamide

• IUPAC Name: 3-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)-N-[3-(furan-2-yl)propyl]propanamide
• InChI: InChI=1S/C17H19N3O4S/c21-17(18-11-3-5-13-6-4-12-24-13)10-9-16-19-14-7-1-2-8-15(14)25(22,23)20-16/h1-2,4,6-8,12H,3,5,9-11H2,(H,18,21)(H,19,20)
• InChI Key: SGHUIIIHCAERIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=NS2(=O)=O)CCC(=O)NCCCC3=CC=CO3
• Molecular Formula: C17H19N3O4S
• Molecular Weight: 361.4 g/mol

Description

The compound is a derivative of 1,2,4-benzothiadiazine 1,1-dioxide, which is a type of heterocyclic compound. These compounds often exhibit a wide range of biological activities and are used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of such compounds usually consists of a benzothiadiazine core, which is a type of heterocyclic compound. This core is often modified with various functional groups to achieve desired properties.

Chemical Reactions Analysis

The chemical reactions involving such compounds would depend on the functional groups present in the molecule. Typically, these compounds can undergo reactions typical for amides, sulfonamides, and furans.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds would depend on their exact structure. For example, the presence of polar functional groups like amides and sulfonamides would likely make the compound soluble in polar solvents.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of “3-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)-N-[3-(2-furyl)propyl]propanamide”:

Antifungal Activity

This compound has been tested for its antifungal activities against various phytopathogenic fungi. .

Aldose Reductase Inhibition

Another application involves its use as an aldose reductase inhibitor . .

Mechanism of Action

The mechanism of action of such compounds would depend on their intended use. For example, some benzothiadiazine derivatives are used as diuretics or antihypertensive drugs.

Safety and Hazards

The safety and hazards associated with such compounds would depend on their exact structure and use. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific compounds.

Future Directions

The future directions in the research of such compounds could involve the synthesis of new derivatives with improved properties, or the exploration of new uses for these compounds.